Cas no 2228732-49-6 (1-(5-bromo-2,3-dimethoxyphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228732-49-6
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5943486
• PubChem ID: 165778683
• Update Time: 2025-05-23

1-(5-bromo-2,3-dimethoxyphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropane-1-carbaldehyde
• EN300-1925161
• 2228732-49-6

• Inchi： 1S/C12H13BrO3/c1-15-10-6-8(13)5-9(11(10)16-2)12(7-14)3-4-12/h5-7H,3-4H2,1-2H3
• InChI Key： DEDBYBGKZVWGDV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(C=O)CC1)OC)OC

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropane-1-carbaldehyde

1-(5-Bromo-2,3-Dimethoxyphenyl)Cyclopropane-1-Carbaldehyde (CAS No. 2228732-49-6)

The compound 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropane-1-carbaldehyde, identified by the CAS registry number 2228732-49-6, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a cyclopropane ring, an aldehyde group, and a substituted phenyl ring with bromine and methoxy substituents. The presence of these groups makes it a versatile molecule for further functionalization and exploration in synthetic chemistry.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique electronic properties and potential for bioisosteric replacements. The aldehyde group in this molecule adds to its reactivity, making it a valuable intermediate in the synthesis of more complex structures. Additionally, the bromine and methoxy substituents on the phenyl ring contribute to its pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropane-1-carbaldehyde involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The bromination and methylation steps are critical in determining the final structure and properties of the compound. Advanced techniques such as Suzuki coupling or other cross-coupling reactions may be employed to introduce the cyclopropane ring with high precision. The aldehyde group is often introduced through oxidation reactions or direct synthesis methods, depending on the starting materials and desired intermediates.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure suggests potential activity as an anti-inflammatory agent or an antioxidant due to the electron-withdrawing effects of the aldehyde and bromine groups. Furthermore, the methoxy groups on the phenyl ring can enhance its ability to interact with biological targets, making it a candidate for further pharmacological studies.

Recent research has also explored the use of this compound as a building block for more complex molecules. Its cyclopropane ring provides a rigid framework that can be exploited in stereochemistry studies or in the design of chiral catalysts. The combination of functional groups allows for a wide range of chemical transformations, making it a valuable tool in organic synthesis.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropane-1-carbaldehyde is crucial for its safe handling and application. Studies have indicated that its stability under various conditions makes it suitable for industrial processes without posing significant risks to ecosystems.

In conclusion, 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228732-49-6) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development. As scientific advancements continue to uncover new possibilities for this compound, its role in both academic and industrial settings is expected to grow significantly.